Cas no 1507172-39-5 (tert-butyl N-[3-(methylamino)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[3-(methylamino)cyclobutyl]carbamate
• CAS No: 1507172-39-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD23933447
• CID: 4602914
• PubChem ID: 80559104
• Update Time: 2025-05-24

tert-butyl N-[3-(methylamino)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(methylamino)cyclobutyl]carbamate
• tert-butyl (3-(methylamino)cyclobutyl)carbamate
• tert-butyl N-[trans-3-(methylamino)cyclobutyl]carbamate
• tert-Butyl (cis-3-(methylamino)cyclobutyl)carbamate
• tert-Butyl (trans-3-(methylamino)cyclobutyl)carbamate
• tert-butyl N-[cis-3-(methylamino)cyclobutyl]carbamate
• t-Butyl (3-(methylamino)cyclobutyl)carbamate
• C77535
• D
• 2168236-44-8
• BS-43325
• CS-0372308
• SY206878
• t-Butyl N-[trans-3-(methylamino)cyclobutyl]carbamate
• CS-0139490
• MFCD23933447
• PS-20677
• EN300-244187
• D79652
• D97120
• tert-butyl N-[(1r,3r)-3-(methylamino)cyclobutyl]carbamate
• CS-0433701
• 1-(Boc-amino)-3-(methylamino)cyclobutane
• MFCD31705838
• tert-Butyl(cis-3-(methylamino)cyclobutyl)carbamate
• 1507172-39-5
• SCHEMBL18617791
• AKOS019123947
• N1-Boc-N3-methylcyclobutane-1,3-diamine
• trans-N1-Boc-N3-methylcyclobutane-1,3-diamine
• cis-N1-Boc-N3-methylcyclobutane-1,3-diamine
• F2147-4443
• Z1413694000
• SCHEMBL16748085
• SY344569
• SY344675
• DB-432640
• 2168165-22-6
• PS-20676
• MFCD31705837

• MDL： MFCD23933447
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-5-7(6-8)11-4/h7-8,11H,5-6H2,1-4H3,(H,12,13)
• InChI Key： MCNDOUJOQHVZFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C1)NC)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[3-(methylamino)cyclobutyl]carbamate

Professional Introduction to Compound with CAS No. 1507172-39-5 and Product Name: tert-butyl N-[3-(methylamino)cyclobutyl]carbamate

The compound with the CAS number 1507172-39-5 and the product name tert-butyl N-[3-(methylamino)cyclobutyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl group and an N-[3-(methylamino)cyclobutyl] moiety, which contribute to its distinctive chemical behavior and reactivity.

Recent research has highlighted the importance of tert-butyl N-[3-(methylamino)cyclobutyl]carbamate in the synthesis of novel pharmaceutical agents. The presence of the tert-butyl group provides steric stability, enhancing the compound's resistance to metabolic degradation, while the N-[3-(methylamino)cyclobutyl] moiety introduces a versatile nitrogen-rich scaffold that can participate in various biochemical interactions. These features make it an attractive candidate for further exploration in medicinal chemistry.

In the context of modern drug discovery, the structural attributes of 1507172-39-5 have been leveraged to develop potential therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit promising biological activity, particularly in modulating enzyme function and receptor interactions. For instance, researchers have investigated its role in inhibiting specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's ability to interact with biological targets has been explored in the development of novel treatments for neurological disorders.

The synthesis and characterization of tert-butyl N-[3-(methylamino)cyclobutyl]carbamate have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. Techniques such as solid-phase synthesis and catalytic hydrogenation have been particularly useful in constructing the complex framework of this compound. Furthermore, spectroscopic and analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its molecular structure and confirming its identity.

The pharmacological properties of 1507172-39-5 have been thoroughly examined in preclinical studies. These studies have revealed that the compound exhibits moderate solubility in aqueous solutions, which is advantageous for formulation into various dosage forms. Moreover, its stability under different storage conditions has been assessed, indicating its suitability for industrial-scale production. The compound's pharmacokinetic profile has also been evaluated, providing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics.

One of the most intriguing aspects of tert-butyl N-[3-(methylamino)cyclobutyl]carbamate is its potential role as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can generate a library of analogs with tailored biological activities. This approach has been successfully applied in several drug discovery programs, where lead optimization strategies have led to the identification of potent and selective therapeutic agents. The flexibility offered by the N-[3-(methylamino)cyclobutyl] moiety is particularly valuable in this regard, as it allows for diverse chemical modifications without compromising the core pharmacophore.

The impact of 1507172-39-5 on contemporary pharmaceutical research cannot be overstated. Its unique combination of structural features and functional properties has opened new avenues for drug development across multiple therapeutic areas. From oncology to neurology, this compound has shown promise as a building block for innovative treatments. As research continues to uncover new applications and refine synthetic methodologies, the significance of tert-butyl N-[3-(methylamino)cyclobutyl]carbamate is expected to grow even further.

In conclusion, the compound with CAS number 1507172-39-5 and product name tert-butyl N-[3-(methylamino)cyclobutyl]carbamate represents a cornerstone in modern pharmaceutical chemistry. Its structural complexity, combined with its versatile biological activity, makes it a valuable asset in drug discovery efforts. As advancements are made in synthetic chemistry and pharmacological research, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and therapeutic innovation.